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Compound of Interest

Compound Name: 1,3-Benzodioxol-5-ylacetaldehyde

Cat. No.: B1605575 Get Quote

Technical Support Center: 1,3-Benzodioxol-5-
ylacetaldehyde
This guide provides comprehensive safety, handling, and storage information for 1,3-
Benzodioxol-5-ylacetaldehyde, intended for researchers, scientists, and drug development

professionals.
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Issue Possible Cause(s) Recommended Action(s)

Accidental Spill
Improper handling, container

failure.

Evacuate the area. Wear

appropriate personal protective

equipment (PPE), including

respiratory protection,

chemical-resistant gloves, and

safety goggles. Absorb the spill

with an inert material such as

dry sand or earth.[1] Place the

absorbed material into a

sealed container for chemical

waste disposal.[1] Ventilate the

area. Do not allow the

substance to enter drains or

waterways.[1]

Skin or Eye Contact
Inadequate PPE, accidental

splashing.

For eye contact: Immediately

flush eyes with plenty of water

for at least 15 minutes, making

sure to also rinse under the

eyelids.[2] Seek immediate

medical attention.[2] For skin

contact: Immediately wash the

affected area with soap and

plenty of water while removing

all contaminated clothing and

shoes.[2] Seek medical

attention if irritation develops.

[2]

Inhalation of Vapors
Poor ventilation, heating the

substance.

Move the individual to fresh air

immediately. If breathing is

difficult, provide oxygen. If the

person is not breathing, give

artificial respiration.[3] Seek

immediate medical attention.

[3]
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Fire
Exposure to ignition sources,

improper storage.

Use carbon dioxide, dry

chemical powder, or

appropriate foam for extinction.

[3] A water spray can be used

to cool fire-exposed

containers.[1] Firefighters

should wear self-contained

breathing apparatus and full

protective gear.[1]

Frequently Asked Questions (FAQs)
What are the primary hazards associated with 1,3-Benzodioxol-5-ylacetaldehyde? This

substance is considered hazardous. It may be harmful if swallowed or in contact with skin, can

cause skin and serious eye irritation, and may lead to respiratory irritation.[2][4] It is also

suspected of causing genetic defects and may cause cancer.[4]

What personal protective equipment (PPE) should be worn when handling this chemical? It is

essential to wear appropriate PPE, including chemical safety goggles or a face shield,

protective gloves (e.g., nitrile rubber), and a lab coat or other protective clothing to prevent skin

exposure.[2][3] Work should be conducted in a well-ventilated area or under a chemical fume

hood.[4] If vapors or aerosols are generated, a NIOSH/MSHA-approved respirator should be

used.[2]

How should 1,3-Benzodioxol-5-ylacetaldehyde be stored? Store in a tightly closed container

in a cool, dry, and well-ventilated area.[1][2] Keep it away from heat, sparks, open flames, and

other sources of ignition.[4] It should also be stored away from incompatible materials such as

strong oxidizing agents, strong acids, and strong reducing agents.[2]

What are the known incompatibilities for this substance? Avoid contact with strong oxidizing

agents, strong acids, and strong reducing agents.[2]

What should I do in case of accidental ingestion? Do NOT induce vomiting.[2] Rinse the mouth

with water. Seek immediate medical attention or contact a poison control center.[2]

Quantitative Data Summary
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Physical and Chemical Properties

Property Value

Molecular Formula C9H8O3

Molecular Weight 164.16 g/mol

Flash Point 113.9°C[5]

Boiling Point
172 - 173 °C @ 760 mmHg (for the related

compound 1,3-Benzodioxole)[3]

Specific Gravity
1.060 (for the related compound 1,3-

Benzodioxole)[3]

Appearance
Light yellow liquid (for the related compound

1,3-Benzodioxole)[3]

Exposure Control and Personal Protection

Parameter Specification

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood.[2] Ensure eyewash

stations and safety showers are nearby.[2]

Eye/Face Protection

Wear chemical safety goggles or a face shield

(OSHA 29 CFR 1910.133 or European Standard

EN166).[2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[2]

Experimental Protocols
General Handling Protocol
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Before starting any experiment, ensure you have read and understood the Safety Data

Sheet (SDS).

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Wear all required personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.[3]

Ground and bond containers and receiving equipment when transferring the substance to

prevent static discharge.[4]

Avoid direct contact with the skin, eyes, and clothing.[1] Do not breathe vapors or mists.[2]

Keep the container tightly closed when not in use.[2]

After handling, wash hands and any exposed skin thoroughly.[3]

Spill Clean-up Protocol

Immediately evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[1]

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, and then wash with soap and water.

Dispose of all contaminated materials as hazardous waste according to local, state, and

federal regulations.

Visualizations
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Safe Handling and Storage Workflow for 1,3-Benzodioxol-5-ylacetaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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